5-Bromo-2,2-difluoropentanoic acid
Description
5-Bromo-2,2-difluoropentanoic acid (C₅H₇BrF₂O₂) is a halogenated carboxylic acid featuring a bromine atom at the fifth carbon and two fluorine atoms at the second carbon of a pentanoic acid backbone. This compound is of interest in organic synthesis, particularly in the preparation of fluorinated intermediates for pharmaceuticals and agrochemicals.
Properties
CAS No. |
61427-29-0 |
|---|---|
Molecular Formula |
C5H7BrF2O2 |
Molecular Weight |
217.01 g/mol |
IUPAC Name |
5-bromo-2,2-difluoropentanoic acid |
InChI |
InChI=1S/C5H7BrF2O2/c6-3-1-2-5(7,8)4(9)10/h1-3H2,(H,9,10) |
InChI Key |
FVJPOVMWLWMZHM-UHFFFAOYSA-N |
Canonical SMILES |
C(CC(C(=O)O)(F)F)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Isomers
Table 1: Key Structural Analogues
| Compound Name | Backbone | Substituents | Key Features |
|---|---|---|---|
| 5-Bromo-2,2-difluoropentanoic acid | Pentanoic acid | Br (C5), F (C2) | Aliphatic, high electrophilicity |
| 5-Bromo-2,4-difluorobenzoic acid | Benzoic acid | Br (C5), F (C2, C4) | Aromatic, agrochemical intermediate |
| 5-Bromo-4,4,5,5-tetrafluoropentanoic acid | Pentanoic acid | Br (C5), F (C4, C5) | Increased fluorination, altered acidity |
| 5-Bromo-2-fluorocinnamic acid | Cinnamic acid | Br (C5), F (C2) on phenyl ring | Conjugated system, photochemical applications |
| 5-Bromo-2,2-dimethyl-pentanoic acid | Pentanoic acid | Br (C5), CH₃ (C2) | Methyl groups reduce acidity |
Physicochemical Properties
Acidity and Reactivity
- Fluorine Effects: The electron-withdrawing nature of fluorine increases acidity compared to methyl-substituted analogues. For example, this compound is expected to have a lower pKa than 5-bromo-2,2-dimethyl-pentanoic acid.
- Bromine Reactivity: The bromine atom facilitates nucleophilic substitution or cross-coupling reactions, as seen in the cyclization of 2,2-difluoropentanoic acids to CF₂-containing tetrahydronaphthalenes .
Table 3: Application Profiles
Market and Commercial Availability
- 5-Bromo-2,4-difluorobenzoic acid : Widely available due to its role in agrochemicals; market projections emphasize growth in Asia-Pacific regions .
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